Cas no 1216571-25-3 (3-Methoxy-13C,d3-benzyl-|A-13C,|A,|A-d2 bromide)

• Product Name: 3-Methoxy-13C,d3-benzyl-|A-13C,|A,|A-d2 bromide
• CAS No: 1216571-25-3
• MF: C₈H₉BrO
• MW: 203.045771360397
• CID: 2617709
• PubChem ID: 71309619
• Update Time: 2025-04-21

3-Methoxy-13C,d3-benzyl-|A-13C,|A,|A-d2 bromide Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-13C,d3-benzyl-|A-13C,|A,|A-d2 bromide
• 1216571-25-3
• 1-[Bromo(~13~C)methyl]-3-[(~13~C)methyloxy]benzene
• DTXSID20745941

• Inchi： 1S/C8H9BrO/c1-10-8-4-2-3-7(5-8)6-9/h2-5H,6H2,1H3/i1+1,6+1
• InChI Key： ZKSOJQDNSNJIQW-JQBJTBFPSA-N
• SMILES： Br[13CH2]C1C=CC=C(C=1)O[13CH3]

Computed Properties

• Exact Mass: 201.99039g/mol
• Monoisotopic Mass: 201.99039g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides